Medicarpin
Overview
Description
Medicarpin is a member of the class of pterocarpans that is 3-hydroxyptercarpan with a methoxy substituent at position 9. It has a role as a phytoalexin.
Scientific Research Applications
Antioxidant and Antimicrobial Activities
9-Methoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol, also known as medicarpin, was identified in the methanolic extract of Andrographis echioides leaves. This compound has attracted interest due to its potential antioxidant properties. Recent research highlights the role of flavonoids like this compound as antioxidants, particularly in scenarios involving oxidative stress. Further investigations are required to fully understand the biological implications of this isolated flavonoid (Darshan et al., 2022).
Chemical Synthesis
The chemical synthesis of similar compounds has been a subject of research. For instance, an efficient method for synthesizing (±)-4-Prenylpterocarpin, a compound related to this compound, was reported, highlighting an improved procedure for preparing chromenes (Coelho et al., 1992).
Biological Activities
A new compound closely related to this compound, 6a,11a-dihydro-6H-[1] benzofuro[3,2-c][1,3]dioxolo[4,5-g]chromen-9-ol, was isolated from Vitex agnus-castus. This compound exhibited moderate anti-inflammatory activity and low enzyme inhibitory activities, suggesting its potential in pharmacological research (Ahmad et al., 2010).
Fluorescence Properties
Research into benzochromene derivatives, which include this compound, has demonstrated interesting fluorescence properties in the solid state, indicating potential applications in materials science or bioimaging (Shi et al., 2017).
Fungal Origin and Crystal Structure
The compound alternariol 9-O-methyl ether, closely related to this compound, was isolated from an unidentified endophytic fungus. Its crystal structure was studied, contributing to the understanding of molecular interactions and stability (Dasari et al., 2013).
Properties
IUPAC Name |
9-methoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol | |
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InChI |
InChI=1S/C16H14O4/c1-18-10-3-5-11-13-8-19-14-6-9(17)2-4-12(14)16(13)20-15(11)7-10/h2-7,13,16-17H,8H2,1H3 | |
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InChI Key |
NSRJSISNDPOJOP-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4)O | |
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Molecular Formula |
C16H14O4 | |
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Molecular Weight |
270.28 g/mol | |
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